2-Methyl-1-oxa-8-azaspiro[4.5]decane;hydrochloride

• Molecular Formula: C9H18ClNO
• Molecular Weight: 191.70 g/mol
• IUPAC Name: 2-methyl-1-oxa-8-azaspiro[4.5]decane;hydrochloride
• InChI: InChI=1S/C9H17NO.ClH/c1-8-2-3-9(11-8)4-6-10-7-5-9;/h8,10H,2-7H2,1H3;1H
• InChI Key: VRXXPRIKIGMGDM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2(O1)CCNCC2.Cl

Description

2-Methyl-1-oxa-8-azaspiro[4.5]decane;hydrochloride is a chemical compound belonging to the class of spiro compounds, which are bicyclic organic compounds formed by two rings linked by one carbon atom1

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Methyl-1-oxa-8-azaspiro[4.5]decane;hydrochloride typically involves the reaction of commercially available reagents such as tetrahydropyran-4-carbonitrile and 1-bromo-2-fluoroethane1. The reaction proceeds through alkylation and heterocyclization steps to form the desired spiro compound1. The reaction conditions include the use of appropriate solvents, temperature control, and catalysts to ensure the formation of the spiro structure1.

Industrial Production Methods: In an industrial setting, the production of this compound involves scaling up the synthetic routes described above1. This includes optimizing reaction conditions, ensuring the purity of reagents, and implementing efficient purification techniques to obtain the final product in high yield and quality1.

Chemical Reactions Analysis

Types of Reactions: 2-Methyl-1-oxa-8-azaspiro[4.5]decane;hydrochloride can undergo various types of chemical reactions, including oxidation, reduction, and substitution reactions1.

Common Reagents and Conditions:

• Oxidation: : Common oxidizing agents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be used under controlled conditions to introduce oxygen atoms into the compound1.

• Reduction: : Reducing agents like lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) in the presence of a catalyst can be employed to reduce specific functional groups1.

• Substitution: : Nucleophilic substitution reactions can be carried out using various nucleophiles and leaving groups under appropriate conditions1.

Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted analogs of this compound, which can be further utilized in various applications1.

Scientific Research Applications

2-Methyl-1-oxa-8-azaspiro[4.5]decane;hydrochloride has several scientific research applications, including:

• Chemistry: : It serves as an intermediate in the synthesis of complex organic molecules and pharmaceuticals1.

• Biology: : The compound can be used in biological studies to investigate its interaction with biological targets and pathways1.

• Medicine: : It has potential therapeutic applications, such as in the development of new drugs targeting specific diseases1.

• Industry: : The compound is utilized in the production of various industrial chemicals and materials1.

Mechanism of Action

The mechanism by which 2-Methyl-1-oxa-8-azaspiro[4.5]decane;hydrochloride exerts its effects involves its interaction with molecular targets and pathways1. The compound may bind to specific receptors or enzymes, leading to the modulation of biological processes1. The exact mechanism of action depends on the specific application and the biological system being studied.

Comparison with Similar Compounds

2-Methyl-1-oxa-8-azaspiro[4.5]decane;hydrochloride can be compared with other similar spiro compounds, such as 1-oxa-8-azaspiro[4.5]decane and 8-oxa-2-azaspiro[4.5]decane1

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